D-Digitoxose Tribenzoate
D-Digitoxose Tribenzoate
Brand Name:
Vulcanchem
CAS No.:
104652-04-2
VCID:
VC0114451
InChI:
InChI=1S/C27H24O7/c1-18-24(34-27(30)21-15-9-4-10-16-21)22(32-25(28)19-11-5-2-6-12-19)17-23(31-18)33-26(29)20-13-7-3-8-14-20/h2-16,18,22-24H,17H2,1H3/t18?,22?,23-,24+/m0/s1
SMILES:
CC1C(C(CC(O1)OC(=O)C2=CC=CC=C2)OC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4
Molecular Formula:
C27H24O7
Molecular Weight:
460.482
D-Digitoxose Tribenzoate
CAS No.: 104652-04-2
Cat. No.: VC0114451
Molecular Formula: C27H24O7
Molecular Weight: 460.482
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 104652-04-2 |
|---|---|
| Molecular Formula | C27H24O7 |
| Molecular Weight | 460.482 |
| IUPAC Name | [(3R,6S)-3,6-dibenzoyloxy-2-methyloxan-4-yl] benzoate |
| Standard InChI | InChI=1S/C27H24O7/c1-18-24(34-27(30)21-15-9-4-10-16-21)22(32-25(28)19-11-5-2-6-12-19)17-23(31-18)33-26(29)20-13-7-3-8-14-20/h2-16,18,22-24H,17H2,1H3/t18?,22?,23-,24+/m0/s1 |
| Standard InChI Key | HNKXXOKDADJQAI-VEXUSMLFSA-N |
| SMILES | CC1C(C(CC(O1)OC(=O)C2=CC=CC=C2)OC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4 |
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